Cas no 8049-19-2 (((Difluoroiodomethyl)sulfonyl)benzene)

• Product name: ((Difluoroiodomethyl)sulfonyl)benzene
• CAS No: 8049-19-2
• MF: C₇H₅F₂IO₂S
• MW: 318.079680204391
• CID: 48095
• PubChem ID: 57454777

((Difluoroiodomethyl)sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Iron alloy, base, Fe,P
• Ferrophosphorus
• ((Difluoroiodomethyl)sulfonyl)benzene
• Benzene, [(difluoroiodomethyl)sulfonyl]-
• (difluoroiodomethylsulfonyl)benzene
• [difluoro(iodo)methyl]sulfonylbenzene
• iododifluoromethyl phenyl sulfone
• Phenyl(difluoroiodomethyl) sulfone
• AK198815
• iron;phosphane
• DPTATFGPDCLUTF-UHFFFAOYSA-N
• 8049-19-2
• iron monophosphide
• FVMNFVVVDRSINO-UHFFFAOYSA-N

• Inchi： 1S/C7H5F2IO2S/c8-7(9,10)13(11,12)6-4-2-1-3-5-6/h1-5H
• InChI Key： LIPDDCLPIKKOTB-UHFFFAOYSA-N
• SMILES： IC(F)(F)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 89.932173 g/mol
• Monoisotopic Mass: 89.932173 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5
• Molecular Weight: 89.84

Experimental Properties

• PSA: 13.59000
• LogP: 0.05560

((Difluoroiodomethyl)sulfonyl)benzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport